Cas no 871332-82-0 (3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid)

3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid structure
871332-82-0 structure
Product Name:3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid
CAS No:871332-82-0
MF:C11H15BN2O5
MW:266.058202981949
MDL:MFCD07783874
CID:719560
PubChem ID:44119844
Update Time:2025-04-19

3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(Diethylcarbamoyl)-5-nitrophenyl)boronic acid
    • 3-(Diethylcarbamoyl)-5-Nitrophenylboronic Acid
    • 3-Diethylcarbamoyl-5-nitrobenzeneboronic acid
    • [3-(diethylcarbamoyl)-5-nitrophenyl]boronic acid
    • 3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid
    • Boronic acid,B-[3-[(diethylamino)carbonyl]-5-nitrophenyl]-
    • BS-24244
    • WJB33282
    • MFCD07783874
    • [3-(diethylcarbamoyl)-5-nitro-phenyl]boronic acid
    • DTXSID70657444
    • FT-0644986
    • A842002
    • CS-0175998
    • 3-(Diethylcarbamoyl)-5-nitrobenzeneboronic acid
    • 871332-82-0
    • 3-(Diethylcarbamoyl)-5-nitrophenylboronicacid
    • F74124
    • AKOS015838651
    • DB-021712
    • MDL： MFCD07783874
    • Inchi： 1S/C11H15BN2O5/c1-3-13(4-2)11(15)8-5-9(12(16)17)7-10(6-8)14(18)19/h5-7,16-17H,3-4H2,1-2H3
    • InChI Key： BSSTYJYXCIVGHB-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])N(CC)CC

Computed Properties

  • Exact Mass: 266.10700
  • Monoisotopic Mass: 266.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2

Experimental Properties

  • Density: 1.3
  • Melting Point: 170-173
  • Boiling Point: 506.9°C at 760 mmHg
  • Flash Point: 260.4°C
  • Refractive Index: 1.564
  • PSA: 106.59000
  • LogP: 0.27980

3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Pricemore >>

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